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Product Chemistry and Mode of Action

Propargite is a sulfite ester acaricide primarily formulated as an emulsifiable concentrate (EC), commonly

at 570 g/L (57% EC) [1]. Its mode of action is contact-based, requiring direct application to the target pests

[2]. Propargite disrupts mite respiration and nervous system function, leading to rapid paralysis and death

[1]. It is effective against all active life stages (larvae, nymphs, and adults) but is not ovicidal, meaning it

does not kill eggs [1] [3].

Application Rates and Use Specifications

Table 1: Propargite Application Rates by Crop

Crop
Application
Rate (L/ha)

Application
Method

Target Pests Additional Notes

Cotton 0.75 - 1.5 [1] Foliar spray
[1]

Spider mites, Red
mites [1]

Ensure thorough
coverage of both leaf

surfaces [1].
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Crop
Application
Rate (L/ha)

Application
Method

Target Pests Additional Notes

Citrus 0.75 - 1.5 [1] Foliar spray

[1]

Citrus red mite

(Panonychus citri) [1]

-

Apples Labeled [2] Foliar spray

[2]

Spider mites, Red

mites [2]

-

Grapes Labeled [2] Foliar spray

[2]

Spider mites, Red

mites [2]

-

Soybeans 0.75 - 1.5 [1] Foliar spray

[1]

Twospotted spider

mite (Tetranychus
urticae) [3]

Apply at first signs of

infestation; scout 5-7
days after application [3].

Tomatoes,
Beans

0.75 - 1.5 [1] Foliar spray
[1]

Twospotted spider
mite, other resistant

species [1]

-

Ornamentals Labeled [2] [1] Foliar spray

[2] [1]

Various mite species

[2] [1]

-

Table 2: Propargite Comparison with Other Miticides

Insecticide Group
Common
Name

Target Mite
Stages

Key Crops Resistance & Notes

12C (Propargite) Propargite
(Comite) [3]

Egg,
Immature

[3]

Citrus, Cotton,
Soybeans, etc.

[1] [3]

-

1B
(Organophosphate)

Dimethoate [3] Adult,

Immature
[3]

Corn, Soybean

[3]

Known mite resistance

concerns [3].
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Insecticide Group
Common
Name

Target Mite
Stages

Key Crops Resistance & Notes

3A (Pyrethroid) Bifenthrin [3] Adult,

Immature
[3]

Corn, Soybean

[3]

Can flare mite
populations; soybean
aphid resistance

concerns [3].

6 Abamectin

(Agri-Mek) [3]

Adult,

Immature
[3]

Corn, Soybean

[3]

-

10B Etoxazole
(Zeal) [3]

Egg,
Immature

[3]

Corn, Soybean
[3]

-

23 Spiromesifen

(Oberon) [3]

Egg,

Immature
[3]

Corn, Soybean

[3]

-

Experimental and Field Application Protocol

Scouting and Treatment Thresholds

Regular field scouting is critical. Use a hand magnifying lens to identify mites, eggs, and webbing on the

undersides of leaves [4]. The leaf stippling and discoloration caused by feeding is the first visible evidence

of infestation [2] [4].

For soybeans, use the following 0-5 scale to guide treatment decisions. Treatment is recommended at Rating

3 [3]:

Rating 0: No spider mites or injury.
Rating 1: Minor stippling on lower leaves.

Rating 2: Stippling common on lower leaves; small areas with yellowing.
Rating 3 (Spray Threshold): Heavy stippling on lower leaves, progressing to middle canopy. Mites

present in middle canopy, with scattered colonies in the upper canopy.
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Rating 4 (Economic Loss): Lower leaf yellowing apparent; leaf drop common; stippling and mites

common in middle canopy.
Rating 5: Lower leaf loss common; yellowing/browning moves into middle canopy; mites present in

high levels in upper canopy.

Application Methodology

Timing: Apply at the first signs of mite infestation when populations reach economic thresholds [1].
Conditions of temperatures >85°F, low humidity (<90%), and moisture stress favor rapid mite

population growth [4].
Coverage: Apply as a foliar spray using sufficient water volume to ensure thorough coverage of both

the upper and lower leaf surfaces [1] [3]. Ground applications should use at least 20 gallons per acre
(GPA), while aerial applications should use a minimum of 5 GPA [3].

Resistance Management: Propargite is classified as Group 12C [3]. To mitigate resistance risk,
rotate with miticides from different mode of action groups (e.g., Groups 6, 10B, 23) [3].

The following workflow outlines the key stages of experimental field application, from initial assessment to

post-application evaluation:
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Start: Field Scouting
& Initial Assessment

Identify Pest & Damage
(Check leaf undersides for mites, webbing, stippling)

Assess Infestation Level
(Use 0-5 rating scale)

Infestation < 3?

Decision: Monitor Field
Continue scouting every 5-7 days

 Yes

Decision: Apply Treatment
Infestation ≥ 3 (Spray Threshold)

 No

Evaluate Efficacy
(Re-scout 5-7 days post-application for live mites)

Prepare Spray Solution
(Propargite 0.75-1.5 L/ha, ensure proper water volume)

Execute Foliar Application
(Ensure full canopy coverage, upper & lower leaf surfaces)

Application Complete
Document results
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Document results

Click to download full resolution via product page

Safety and Regulatory Considerations

Toxicological and Environmental Profile

Propargite is moderately toxic to mammals and can cause dermal and ocular irritation [5] [1].

Toxicokinetic studies indicate it is readily absorbed, metabolized, and excreted after oral or dermal

administration [5]. It is harmful to aquatic organisms; contamination of water bodies must be avoided [1].

Personal Protective Equipment (PPE)

Minimum PPE for handlers includes chemical-resistant gloves, goggles, a mask, and protective
clothing [1].

Regulatory Status

Propargite is under ongoing registration review by the U.S. Environmental Protection Agency (EPA)

as part of its standard 15-year cycle [6].
Always check and adhere to local agricultural guidelines and product labels, as regulations and

approved uses can vary by country and region [2].

Integrated Pest Management (IPM) Integration

Propargite is compatible with IPM programs [1]. However, be aware that certain broad-spectrum

insecticides, particularly pyrethroids, can flare mite populations by harming their natural enemies [4] [7]

[3]. A key biological control is a naturally occurring fungal pathogen that thrives under high humidity

(>90%) and temperatures below 85°F [4]. Miticide and fungicide applications can negatively impact these

beneficial pathogens [4] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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